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Compound of Interest

Compound Name: PNU-142633

Cat. No.: B1678925 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling PNU-142633. The following procedures are based on

established laboratory safety protocols for handling research-grade chemical compounds.

Physicochemical Properties
A summary of the known quantitative data for PNU-142633 is presented below for easy

reference.
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Property Value Source

IUPAC Name

(1S)-1-{2-[4-(4-

Carbamoylphenyl)piperazin-1-

yl]ethyl}-N-methyl-3,4-dihydro-

1H-2-benzopyran-6-

carboxamide

[1]

CAS Number 187665-65-2 [1]

Molecular Formula C₂₄H₃₀N₄O₃ [1]

Molecular Weight 422.53 g/mol [1]

Solubility Soluble to 100 mM in DMSO

Purity ≥98%

Storage Store at +4°C

Operational Plan: Step-by-Step Handling
Procedures
Given that a specific Safety Data Sheet (SDS) for PNU-142633 is not readily available, a

conservative approach based on general best practices for handling potent, biologically active

research compounds is mandatory.

1. Engineering Controls:

Always handle PNU-142633 within a certified chemical fume hood to minimize inhalation

exposure.[2]

Ensure the work area is well-ventilated.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are

required.[3] A face shield should be worn in addition to goggles when there is a risk of

splashing, such as during bulk handling or solution preparation.[3][4]
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Skin Protection:

Wear a flame-resistant laboratory coat at all times.[3]

Ensure full leg and torso coverage; shorts and open-toed shoes are prohibited.[2][3]

Hand Protection:

Wear appropriate chemical-resistant gloves (e.g., nitrile) when handling the compound or

its solutions.[5]

For tasks with a higher risk of exposure or when handling unknown toxicities, consider

double-gloving or using a more robust glove type.[4]

Inspect gloves for any signs of degradation or puncture before use.

Change gloves immediately if they become contaminated.

3. Handling:

Avoid the creation of dust or aerosols.

Weigh the solid compound carefully within a fume hood or a balance enclosure.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Clearly label all containers with the compound name, concentration, date, and responsible

researcher's name.

4. First Aid Measures:

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

In case of skin contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.
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If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

If ingested: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan: Step-by-Step Procedures
All waste containing PNU-142633 must be treated as hazardous chemical waste.

1. Waste Segregation:

Solid Waste: Collect unused or expired solid PNU-142633, as well as any materials

contaminated with the solid (e.g., weigh boats, contaminated gloves, paper towels), in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing PNU-142633 in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

Sharps Waste: Any sharps (e.g., needles, razor blades) contaminated with PNU-142633
must be disposed of in a designated sharps container for hazardous chemical waste.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "PNU-142633".[6]

Include the name of the Principal Investigator and the laboratory location.[7]

3. Storage:

Store hazardous waste containers in a designated and secure Satellite Accumulation Area

(SAA) within the laboratory.[7]

Ensure waste containers are kept closed except when adding waste.

The SAA should be in a well-ventilated area and away from general laboratory traffic.
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4. Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[6]

Follow all institutional and local regulations for hazardous waste disposal.[6]

Do not dispose of any PNU-142633 waste down the drain or in the regular trash.[6]

Visual Workflow for Safe Handling of PNU-142633
The following diagram illustrates the logical workflow for the safe handling of PNU-142633,

from preparation to disposal.
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Caption: Safe handling workflow for PNU-142633.
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Signaling Pathway Context
PNU-142633 is a high-affinity agonist for the 5-HT₁D receptor. The diagram below illustrates its

primary mechanism of action.
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Caption: Mechanism of action of PNU-142633.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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